Cas no 1422-98-6 (Hexanoyl chloride,3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluoro-)

• Product Name: Hexanoyl chloride,3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluoro-
• CAS No: 1422-98-6
• MF: C₆Cl₄F₈O
• MW: 381.862826347351
• CID: 117669
• PubChem ID: 2760685
• Update Time: 2025-11-02

Hexanoyl chloride,3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluoro- Chemical and Physical Properties

Names and Identifiers

• Hexanoyl chloride,3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluoro-
• 3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluorohexanoyl chloride
• 3,5,6-TRICHLOROOCTAFLUOROHEXANOYL CHLORIDE
• 2,2,3,4,4,5,6,6-Octafluor-3,5,6-trichlor-hexansaeurechlorid
• 3,5,6-Trichlor-octafluor-hexanoylchlorid
• 3,5,6-trichloro-octafluoro-hexanoyl chloride
• Hexanoyl chloride,3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluoro
• Hexanoyl chloride, 3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluoro-
• AKOS037653001
• FS-6352
• DTXSID90375294
• NS00018770
• 1422-98-6
• SCHEMBL10657076
• 3,5,6-TRICHLOROOCTAFLUOROHEXANOYL CHLORIDE 97%

• MDL： MFCD00236082
• Inchi： 1S/C6Cl4F8O/c7-1(19)2(11,12)3(8,13)5(15,16)4(9,14)6(10,17)18
• InChI Key： HNDCMJCNRXFMQR-UHFFFAOYSA-N
• SMILES： ClC(C(C(=O)Cl)(F)F)(C(C(C(F)(F)Cl)(F)Cl)(F)F)F

Computed Properties

• Exact Mass: 379.85800
• Monoisotopic Mass: 379.857551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1,8 g/cm3
• Boiling Point: 179-180°C
• PSA: 17.07000
• LogP: 4.66320

Hexanoyl chloride,3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluoro- Security Information

• Hazardous Material transportation number：UN 3265
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Acyl halides Acyl chlorides

Additional information on Hexanoyl chloride,3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluoro-

Recent Advances in the Application of Hexanoyl Chloride,3,5,6-Trichloro-2,2,3,4,4,5,6,6-Octafluoro- (CAS: 1422-98-6) in Chemical and Biomedical Research

Hexanoyl chloride,3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluoro- (CAS: 1422-98-6) is a highly fluorinated and chlorinated derivative of hexanoyl chloride, which has garnered significant attention in recent years due to its unique chemical properties and potential applications in pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its high reactivity and stability under various conditions, serves as a versatile intermediate in the synthesis of complex molecules. Recent studies have explored its utility in drug discovery, polymer chemistry, and catalysis, highlighting its broad applicability in cutting-edge research.

One of the most notable advancements involving this compound is its role in the synthesis of fluorinated bioactive molecules. Researchers have leveraged its electrophilic nature to introduce perfluoroalkyl groups into drug candidates, enhancing their metabolic stability and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of Hexanoyl chloride,3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluoro- as a key reagent in the development of novel antiviral agents targeting RNA-dependent RNA polymerases. The study reported a 40% improvement in inhibitory activity compared to non-fluorinated analogs, underscoring the compound's potential in antiviral drug design.

In addition to pharmaceutical applications, this compound has shown promise in materials science. A recent investigation published in Advanced Materials (2024) explored its use as a cross-linking agent in the synthesis of high-performance fluoropolymers. The resulting materials exhibited exceptional thermal stability and chemical resistance, making them suitable for applications in extreme environments, such as aerospace and semiconductor manufacturing. The study also highlighted the compound's ability to facilitate controlled polymerization reactions, enabling the precise tuning of polymer properties.

Despite its advantages, the handling and synthesis of Hexanoyl chloride,3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluoro- present challenges due to its high reactivity and potential toxicity. Recent safety studies, such as those published in Chemical Research in Toxicology (2023), have emphasized the need for stringent safety protocols when working with this compound. Researchers have developed novel containment strategies and predictive models to mitigate risks, ensuring safer laboratory practices and industrial-scale production.

Looking ahead, the continued exploration of Hexanoyl chloride,3,5,6-trichloro-2,2,3,4,4,5,6,6-octafluoro- is expected to yield further breakthroughs. Ongoing research is investigating its potential in targeted drug delivery systems and as a building block for next-generation fluorinated materials. As the demand for fluorinated compounds grows across industries, this compound is poised to play a pivotal role in advancing both chemical and biomedical research.